Cas no 1557791-12-4 (2-(2-azidoethyl)-1,2-dihydroisoquinolin-1-one)

• Product Name: 2-(2-azidoethyl)-1,2-dihydroisoquinolin-1-one
• CAS No: 1557791-12-4
• MF: C₁₁H₁₀N₄O
• MW: 214.223301410675
• MDL: MFCD24258359
• CID: 5244291
• PubChem ID: 81883517
• Update Time: 2025-06-10

2-(2-azidoethyl)-1,2-dihydroisoquinolin-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-Azidoethyl)isoquinolin-1-one
• 2-(2-azidoethyl)-1,2-dihydroisoquinolin-1-one

• MDL： MFCD24258359
• Inchi： 1S/C11H10N4O/c12-14-13-6-8-15-7-5-9-3-1-2-4-10(9)11(15)16/h1-5,7H,6,8H2
• InChI Key： USVGUTWEDJPJIY-UHFFFAOYSA-N
• SMILES： O=C1N(C=CC2=CC=CC=C12)CCN=[N+]=[N-]

Additional information on 2-(2-azidoethyl)-1,2-dihydroisoquinolin-1-one

Introduction to 2-(2-azidoethyl)-1,2-dihydroisoquinolin-1-one (CAS No. 1557791-12-4) and Its Emerging Applications in Chemical Biology

2-(2-azidoethyl)-1,2-dihydroisoquinolin-1-one, identified by the chemical identifier CAS No. 1557791-12-4, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This heterocyclic molecule belongs to the isoquinoline class, which is well-documented for its broad spectrum of pharmacological properties. The presence of an azido group at the 2-position of the ethyl chain introduces a high degree of reactivity, making it a valuable scaffold for medicinal chemistry and drug discovery initiatives.

The 1,2-dihydroisoquinolin-1-one core structure is particularly noteworthy for its ability to interact with biological targets in multiple ways. Isoquinolines are known to exhibit diverse biological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The modification of this core with an azidoethyl side chain enhances its utility as a probe or intermediate in synthetic chemistry. The azido functional group is a versatile handle that can be used for further derivatization via click chemistry reactions, such as copper-catalyzed azide-alkyne cycloadditions (CuAAC), enabling the rapid construction of complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel isoquinoline derivatives with enhanced bioactivity and selectivity. The 2-(2-azidoethyl)-1,2-dihydroisoquinolin-1-one scaffold has been explored in several preclinical studies as a potential lead compound for therapeutic intervention. Its ability to undergo facile functionalization has allowed researchers to fine-tune its pharmacokinetic and pharmacodynamic profiles. For instance, modifications at the 3-position or 7-position of the isoquinoline ring have been investigated to improve binding affinity to specific biological receptors.

One of the most compelling aspects of this compound is its potential application in targeted drug delivery systems. The azido group can be selectively incorporated into biomolecules or nanoparticles, allowing for controlled release of active pharmaceutical ingredients (APIs) in response to specific biochemical cues. This approach has been particularly promising in cancer therapy, where localized delivery of chemotherapeutic agents can minimize systemic side effects while maximizing efficacy. Additionally, the 1,2-dihydroisoquinolin-1-one moiety has been shown to enhance membrane permeability, making it an attractive candidate for oral formulations.

The synthesis of 2-(2-azidoethyl)-1,2-dihydroisoquinolin-1-one involves multi-step organic transformations that require precise control over reaction conditions. Key synthetic steps include the formation of the dihydroisoquinoline ring system followed by selective azidation at the terminal carbon of the ethyl chain. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the core structure efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures high purity and structural confirmation before proceeding to biological evaluation.

Recent advancements in computational chemistry have further accelerated the discovery process for derivatives of CAS No. 1557791-12-4. Molecular docking studies have been conducted to predict binding interactions with various protein targets, including kinases and transcription factors implicated in diseases such as cancer and neurodegeneration. These virtual screening approaches have identified promising analogs with improved binding affinities and reduced toxicity profiles. Such computational insights are complemented by experimental validation through enzyme assays and cell-based assays.

The versatility of 2-(2-azidoethyl)-1,2-dihydroisoquinolin-1-one extends beyond its use as a pharmacophore. It serves as an excellent building block for generating libraries of compounds for high-throughput screening (HTS). By systematically varying substituents on the isoquinoline ring or the azidoethyl side chain, researchers can explore structure-activity relationships (SAR) that inform rational drug design strategies. This combinatorial approach has led to several patents and publications detailing novel derivatives with enhanced therapeutic potential.

In conclusion, CAS No. 1557791-12-4, corresponding to 2-(2-azidoethyl)-1,2-dihydroisoquinolin-1-one, represents a cutting-edge compound with significant implications for chemical biology and drug development. Its unique structural attributes and reactivity patterns make it an invaluable tool for medicinal chemists seeking to develop next-generation therapeutics. As research continues to uncover new applications for this molecule, it is likely to remain at the forefront of innovation in pharmaceutical sciences.